2-Nitrophenyl 4-chlorophenyl sulfone

• CAS No.: 61174-18-3
• Molecular Formula: C12H8ClNO4S
• Molecular Weight: 297.71 g/mol
• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-2-nitrobenzene
• InChI: InChI=1S/C12H8ClNO4S/c13-9-5-7-10(8-6-9)19(17,18)12-4-2-1-3-11(12)14(15)16/h1-8H
• InChI Key: QKTUYJALSXYYSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])S(=O)(=O)C2=CC=C(C=C2)Cl

Description

2-Nitrophenyl 4-chlorophenyl sulfone is a sulfone derivative characterized by a sulfonyl group (-SO₂-) bridging two aromatic rings: a 2-nitrophenyl group (a benzene ring with a nitro substituent at the ortho position) and a 4-chlorophenyl group (a benzene ring with a chlorine substituent at the para position). This compound belongs to a broader class of diaryl sulfones, which are notable for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The nitro and chloro substituents introduce distinct electronic and steric effects, influencing its reactivity, solubility, and intermolecular interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Nitrophenyl 4-chlorophenyl sulfone typically involves the reaction of 2-nitrophenol with 4-chlor

Comparison with Similar Compounds

Comparison with Similar Compounds

Diaryl sulfones exhibit variations in biological activity, physicochemical properties, and industrial utility depending on substituent patterns. Below is a detailed comparison of 2-nitrophenyl 4-chlorophenyl sulfone with structurally related sulfones:

Table 1: Comparative Analysis of Diaryl Sulfones

Compound Name	Substituents	Key Properties/Applications	References
2-Nitrophenyl 4-chlorophenyl sulfone	- 2-NO₂ (ortho), - 4-Cl (para)	Expected high polarity, potential use in agrochemicals (inferred from analogs)
4-Chlorophenyl phenyl sulfone	- H (para), - 4-Cl (para)	Moderate solubility in organic solvents; used in polymer membranes for water treatment
2-Nitrophenyl phenyl sulfone	- 2-NO₂ (ortho), - H (para)	Higher melting point due to nitro group; potential intermediate in explosives or dyes
Tetradifon (2,4,4',5-Tetrachlorodiphenyl sulfone)	- 2,4,5-Cl (trichloro), - 4-Cl (para)	Acaricide; extensively used in agriculture; persistent environmental footprint
N-(4-Chlorophenylsulfonyl)-2,2,2-trimethylacetamide	- 4-Cl (para), - sulfonamide group	Antiparallel conformation of N–H and C=O bonds; hydrogen bonding drives crystal packing

Key Findings from Structural and Functional Comparisons

Electronic Effects :

• The nitro group in 2-nitrophenyl 4-chlorophenyl sulfone is a strong electron-withdrawing group, reducing electron density on the aromatic ring and enhancing resistance to electrophilic substitution. This contrasts with 4-chlorophenyl phenyl sulfone , where the absence of a nitro group results in higher reactivity toward electrophiles .
• Chlorine substituents (e.g., in Tetradifon) increase lipophilicity and environmental persistence, making such compounds effective but ecotoxic .

Physicochemical Properties: Melting Points: Ortho-substituted nitro groups (e.g., 2-nitrophenyl phenyl sulfone) typically elevate melting points due to restricted molecular rotation and enhanced intermolecular forces. This trend is expected to extend to 2-nitrophenyl 4-chlorophenyl sulfone . Solubility: Sulfones with polar substituents (e.g., -NO₂, -Cl) exhibit lower aqueous solubility but higher solubility in aprotic solvents like DMSO. For example, 4-chlorophenyl phenyl sulfone is utilized in polyphenylsulfone membranes for 4-nitrophenol removal, leveraging its moderate hydrophobicity .

Biological and Industrial Applications :

• Tetradifon ’s tetrachlorinated structure underpins its acaricidal activity, targeting mite populations in crops. Its environmental persistence, however, raises regulatory concerns .
• Sulfonamide derivatives (e.g., N-(4-chlorophenylsulfonyl)-2,2,2-trimethylacetamide) demonstrate structured hydrogen-bonding networks, critical for crystallinity and stability in pharmaceutical formulations .